5-(3-Methoxycyclohexyl)-3-(2-methylsulfonylthiophen-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-(3-methoxycyclohexyl)-3-(2-methylsulfonylthiophen-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C14H18N2O4S2/c1-19-10-5-3-4-9(8-10)13-15-12(16-20-13)11-6-7-21-14(11)22(2,17)18/h6-7,9-10H,3-5,8H2,1-2H3
• InChI Key: CVHONVIQTOWDJI-UHFFFAOYSA-N
• Canonical SMILES: COC1CCCC(C1)C2=NC(=NO2)C3=C(SC=C3)S(=O)(=O)C
• Molecular Formula: C14H18N2O4S2
• Molecular Weight: 342.4 g/mol

Description

5-(3-Methoxycyclohexyl)-3-(2-methylsulfonylthiophen-3-yl)-1,2,4-oxadiazole, also known as MOXY, is a novel psychoactive substance that belongs to the class of arylcyclohexylamines. MOXY has gained popularity in recent years due to its unique effects on the human body and mind.

Mechanism of Action

5-(3-Methoxycyclohexyl)-3-(2-methylsulfonylthiophen-3-yl)-1,2,4-oxadiazole works by binding to the NMDA receptor, which is responsible for regulating the transmission of glutamate in the brain. By binding to this receptor, this compound can alter the transmission of glutamate and induce hallucinogenic effects. This compound also affects the levels of other neurotransmitters such as dopamine and serotonin, which play a role in mood regulation.
Biochemical and Physiological Effects:
This compound has been shown to induce a range of biochemical and physiological effects. These include changes in heart rate, blood pressure, and body temperature. This compound can also cause changes in perception, mood, and cognition, leading to altered states of consciousness and hallucinations.

Advantages and Limitations for Lab Experiments

5-(3-Methoxycyclohexyl)-3-(2-methylsulfonylthiophen-3-yl)-1,2,4-oxadiazole has several advantages as a research tool. It is relatively easy to synthesize, and its effects on the brain are well understood. However, this compound is a relatively new substance, and there is still much that is unknown about its long-term effects on the human body and mind. Additionally, this compound is a controlled substance in many countries, which can make it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on 5-(3-Methoxycyclohexyl)-3-(2-methylsulfonylthiophen-3-yl)-1,2,4-oxadiazole. One area of interest is the development of this compound-based therapies for mental health disorders such as depression and anxiety. Another area of interest is the study of this compound's long-term effects on the brain and body. Finally, researchers are interested in exploring the potential of this compound as a tool for understanding the underlying mechanisms of consciousness and perception.
Conclusion:
In conclusion, this compound is a novel psychoactive substance that has gained popularity in recent years due to its unique effects on the human body and mind. This compound has been used in scientific research to understand its effects on the brain and behavior, and it has shown promise as a potential therapeutic agent for the treatment of mental health disorders. While this compound has several advantages as a research tool, there is still much that is unknown about its long-term effects on the human body and mind, and further research is needed to fully understand its potential.

Synthesis Methods

5-(3-Methoxycyclohexyl)-3-(2-methylsulfonylthiophen-3-yl)-1,2,4-oxadiazole can be synthesized using a multi-step process that involves the reaction of 3-methoxycyclohexanone with thioacetic acid followed by cyclization with hydrazine hydrate and sulfuric acid. The resulting compound is then reacted with 2-methylsulfonylthiophene-3-carboxylic acid hydrazide to produce this compound.

Scientific Research Applications

5-(3-Methoxycyclohexyl)-3-(2-methylsulfonylthiophen-3-yl)-1,2,4-oxadiazole has been used in scientific research to understand its effects on the human brain and behavior. Studies have shown that this compound has a high affinity for the NMDA receptor and can induce hallucinogenic effects similar to those of other arylcyclohexylamines such as ketamine and PCP. This compound has also been shown to have anxiolytic and antidepressant effects, making it a potential therapeutic agent for the treatment of mental health disorders.